Cas no 827614-99-3 (Acetic acid, [2-[2-[4-(1,2,3,4-tetramethylpentyl)phenoxy]ethoxy]ethoxy]-)

• Product name: Acetic acid, [2-[2-[4-(1,2,3,4-tetramethylpentyl)phenoxy]ethoxy]ethoxy]-
• CAS No: 827614-99-3
• MF: C₂₁H₃₄O₅
• MW: 366.49166
• CID: 682907
• PubChem ID: 71417201

Acetic acid, [2-[2-[4-(1,2,3,4-tetramethylpentyl)phenoxy]ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-[2-[4-(1,2,3,4-tetramethylpentyl)phenoxy]ethoxy]ethoxy]-
• 2-[2-[2-[4-(3,4,5-trimethylhexan-2-yl)phenoxy]ethoxy]ethoxy]acetic acid
• 827614-99-3
• DTXSID20836545
• (2-{2-[4-(3,4,5-TRIMETHYLHEXAN-2-YL)PHENOXY]ETHOXY}ETHOXY)ACETIC ACID

• Inchi： InChI=1S/C21H34O5/c1-15(2)16(3)17(4)18(5)19-6-8-20(9-7-19)26-13-12-24-10-11-25-14-21(22)23/h6-9,15-18H,10-14H2,1-5H3,(H,22,23)
• InChI Key： HPYGQKIDDBRIOE-UHFFFAOYSA-N
• SMILES： CC(C)C(C)C(C)C(C)C1=CC=C(C=C1)OCCOCCOCC(=O)O

Computed Properties

• Exact Mass: 366.24062418g/mol
• Monoisotopic Mass: 366.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65Ų